![molecular formula C16H16BrNO2 B8563017 4-[2-Bromo-2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde CAS No. 646519-96-2](/img/structure/B8563017.png)
4-[2-Bromo-2-(5-ethylpyridin-2-yl)ethoxy]benzaldehyde
Cat. No. B8563017
Key on ui cas rn:
646519-96-2
M. Wt: 334.21 g/mol
InChI Key: CUFLLUWJNMJEEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:12][CH:13]([CH2:14][Br:15])[c:16]1[n:17][cH:18][c:19]([CH2:22][CH3:23])[cH:20][cH:21]1.[H-:10].[Na+:11].[O:24]=[CH:25][N:26]([CH3:27])[CH3:28].[OH:1][c:2]1[cH:3][cH:4][c:5]([CH:6]=[O:7])[cH:8][cH:9]1>>[O:1]([c:2]1[cH:3][cH:4][c:5]([CH:6]=[O:7])[cH:8][cH:9]1)[CH2:14][CH:13]([Br:12])[c:16]1[n:17][cH:18][c:19]([CH2:22][CH3:23])[cH:20][cH:21]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCc1ccc(C(Br)CBr)nc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1ccc(O)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCc1ccc(C(Br)COc2ccc(C=O)cc2)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
